![molecular formula C20H30O3 B1180488 3-[2-(5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl)ethylidene]-5-hydroxyoxolan-2-one CAS No. 119188-37-3](/img/structure/B1180488.png)
3-[2-(5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl)ethylidene]-5-hydroxyoxolan-2-one
Overview
Description
The chemical compound mentioned belongs to a class of complex organic molecules, often characterized by their synthesis through multi-step reactions, unique molecular structures, and diverse chemical properties. These compounds are usually studied for their potential in various applications, including material science, medicinal chemistry, and as intermediates in organic synthesis.
Synthesis Analysis
Synthetic methods for complex naphthalene derivatives typically involve multi-step reactions, starting from simpler naphthalene precursors. For instance, a related compound was synthesized through a seven-step process starting from 2-phenylbutanenitrile, involving key steps like acylation and Wittig reactions (Miesen, Dongen, & Meijer, 2010). Another example includes the one-pot synthesis of naphthalene-1,4-dione derivatives catalyzed by MgCl2, highlighting the efficiency and green chemistry aspects of modern synthetic methods (Fu, Qian, Li, Shen, & Song, 2016).
Molecular Structure Analysis
Molecular structure determination is crucial for understanding the properties and reactivity of chemical compounds. X-ray crystallography, NMR, and computational methods like DFT are commonly employed. For example, crystal structure determination and Hirshfeld surface analysis have been used to elucidate the structure of related naphthalene derivatives, providing insights into their stereochemistry and intermolecular interactions (V. & C., 2021).
Scientific Research Applications
DNA Interaction and Docking Studies
Research has shown that compounds derived from similar structures have been used in DNA interaction and docking studies. For example, a study by Kurt et al. (2020) synthesized a Schiff base ligand from 2-hydroxy-1-naphthaldehyde and other components. They found that this ligand and its metal complexes showed DNA binding activity, suggesting potential drug candidacy (Kurt, Temel, Atlan, & Kaya, 2020).
Optical Properties for Molecular Diagnosis
Compounds structurally related to 3-[2-(5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl)ethylidene]-5-hydroxyoxolan-2-one have been used in creating fluorescent probes. For instance, Fa et al. (2015) synthesized a fluorescent probe for β-amyloids, which showed high binding affinities and potential for Alzheimer's disease diagnosis (Fa et al., 2015).
Synthesis Reactions and Antioxidant Activity
Taha (2012) used a precursor structurally similar to our compound of interest for synthesizing new heterocycles. These compounds revealed promising antioxidant activity, highlighting their potential in oxidative stress-related applications (Taha, 2012).
Mechanism of Action
Target of Action
Coronarin D, a labdane-type diterpene, primarily targets the nuclear factor-kappa B (NF-κB) pathway . This pathway plays a crucial role in regulating immune responses, inflammation, cell proliferation, and survival .
Mode of Action
Coronarin D inhibits both constitutive and inducible NF-κB pathway activation . This inhibition leads to the potentiation of apoptosis, inhibition of invasion, and suppression of osteoclastogenesis . It also exerts its antiproliferative action via an activation of the MAPK pathway , notably by a stimulation of ERK/JNK phosphorylation .
Biochemical Pathways
The inhibition of the NF-κB pathway by Coronarin D leads to a decrease in inflammation, invasion, and osteoclastogenesis, as well as an increase in apoptosis . Additionally, the activation of the MAPK pathway, particularly ERK/JNK phosphorylation, leads to the inhibition of cell proliferation and activation of the intrinsic apoptotic pathway .
Result of Action
Coronarin D has been shown to potently suppress cell viability in various cell lines, such as the glioblastoma U–251 cell line . It induces G1 arrest by reducing p21 protein and histone H2AX phosphorylation, leading to DNA damage and apoptosis . Furthermore, Coronarin D increases the production of reactive oxygen species, leading to mitochondrial membrane potential depolarization, and subsequently activates caspases and ERK phosphorylation, major mechanisms involved in apoptosis .
properties
IUPAC Name |
3-[2-(5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl)ethylidene]-5-hydroxyoxolan-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H30O3/c1-13-6-9-16-19(2,3)10-5-11-20(16,4)15(13)8-7-14-12-17(21)23-18(14)22/h7,15-17,21H,1,5-6,8-12H2,2-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYYYQLXAGIXUGM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCC2(C1CCC(=C)C2CC=C3CC(OC3=O)O)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H30O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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